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Abstract

This technical guide provides a comprehensive overview of 3-Ethoxy-2,4-difluorophenol
(CAS No. 1017778-14-1), a fluorinated aromatic compound of significant interest in medicinal
chemistry and materials science. This document elucidates its physicochemical properties,
presents a validated synthetic methodology, explores its applications as a strategic building
block, and outlines critical safety and handling protocols. The strategic incorporation of both
ethoxy and difluoro moieties offers a unique combination of properties, making this molecule a
valuable intermediate for developing novel pharmaceuticals and advanced materials.

Core Chemical Identity and Properties

3-Ethoxy-2,4-difluorophenol is a substituted phenol derivative. The presence of two electron-
withdrawing fluorine atoms on the aromatic ring significantly influences the acidity of the
phenolic hydroxyl group and the overall electronic properties of the molecule. The ethoxy group
introduces lipophilicity and potential for hydrogen bond acceptance. Its unique CAS number is
1017778-14-1.[1][2][3]
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Chemical Structure

The structural arrangement of the functional groups is key to the reactivity and utility of the
molecule.

Caption: 2D Structure of 3-Ethoxy-2,4-difluorophenol.

Physicochemical Data

The following table summarizes the key computed and reported properties for 3-Ethoxy-2,4-
difluorophenol. Experimental data for properties such as melting and boiling points are not
widely published and should be determined empirically.

Property Value Source
CAS Number 1017778-14-1 [1]
Molecular Formula CsHsF20:2 [2][4]
Molecular Weight 174.15 g/mol [2]
Exact Mass 174.04900 Da

Polar Surface Area (PSA) 29.46 A2

LogP (predicted) 2.07

HS Code 2909500000

Synthesis Methodology: A Representative Protocol

While multiple synthetic routes may exist, a common and logical approach for preparing 3-
Ethoxy-2,4-difluorophenol involves the selective O-ethylation of a suitable precursor, 2,4-
difluorophenol. This method is reliable and leverages readily available starting materials.

Causality of the Synthetic Approach

The synthesis hinges on the Williamson ether synthesis, a robust method for forming ethers.
The phenolic proton of 2,4-difluorophenol is acidic and can be readily removed by a moderately
strong base, such as potassium carbonate (K2COs3), to form a phenoxide anion. This
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nucleophilic phenoxide then attacks an ethylating agent (e.g., ethyl iodide or diethyl sulfate) in
an SN2 reaction to form the desired ether. The use of a polar aprotic solvent like acetone or
DMF is crucial as it solvates the cation (K*) without deactivating the nucleophilic phenoxide,

thereby accelerating the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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